N-(benzhydrylideneamino)-2-phenylcyclopropane-1-carboxamide

• Molecular Formula: C23H20N2O
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-(benzhydrylideneamino)-2-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C23H20N2O/c26-23(21-16-20(21)17-10-4-1-5-11-17)25-24-22(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20-21H,16H2,(H,25,26)
• InChI Key: HSFJSDYIVNHJQH-UHFFFAOYSA-N
• SMILES: C1C(C1C(=O)NN=C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(benzhydrylideneamino)-2-phenylcyclopropane-1-carboxamide, commonly known as PAC-1, is a small molecule that has gained attention in the scientific community due to its potential as an anticancer agent. PAC-1 was first synthesized by researchers at the University of Illinois in 2005 and has since been the subject of numerous studies investigating its mechanism of action and potential applications.

Mechanism of Action

The mechanism of action of PAC-1 involves its interaction with procaspase-3, an inactive precursor to the caspase-3 enzyme that plays a key role in apoptosis. PAC-1 binds to procaspase-3 and induces a conformational change that activates the enzyme, leading to the initiation of apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, PAC-1 has also been shown to have other biochemical and physiological effects. Studies have demonstrated that PAC-1 can modulate the activity of ion channels, such as the TRPC5 channel, which is involved in various cellular processes. PAC-1 has also been shown to have neuroprotective properties, with potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of PAC-1 is its selectivity for cancer cells, which reduces the risk of toxicity to normal cells. PAC-1 is also relatively easy to synthesize, making it accessible for research purposes. One limitation of PAC-1 is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of PAC-1 is not fully understood, which presents challenges for its optimization as a therapeutic agent.

Future Directions

There are several potential future directions for research on PAC-1. One area of interest is the development of more potent analogs of PAC-1 that can enhance its anticancer properties. Another direction is the investigation of PAC-1's effects on other ion channels and cellular processes, which could lead to the discovery of new therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of PAC-1 and to optimize its use in cancer therapy.

Synthesis Methods

The synthesis of PAC-1 involves a multistep process that begins with the reaction of benzhydrylamine and cyclopropanecarboxylic acid. The resulting intermediate is then treated with a reagent such as triethylamine to form the final product, PAC-1. The synthesis of PAC-1 has been optimized over the years, with various modifications to the reaction conditions and reagents used.

Scientific Research Applications

PAC-1 has been shown to selectively induce apoptosis (cell death) in cancer cells, while sparing normal cells. This property makes it an attractive candidate for cancer therapy. Studies have demonstrated the efficacy of PAC-1 in various cancer types, including breast, lung, and colon cancer. PAC-1 has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.